Cas no 2171206-76-9 ((2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-5-ylformamido}pentanoic acid)

• Product Name: (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-5-ylformamido}pentanoic acid
• CAS No: 2171206-76-9
• MF: C₂₅H₂₆N₄O₅
• MW: 462.497745990753
• CID: 6547107
• PubChem ID: 165877064
• Update Time: 2025-06-11

(2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-5-ylformamido}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-5-ylformamido}pentanoic acid
• EN300-1564072
• 2171206-76-9
• (2R)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-pyrazol-5-yl]formamido}pentanoic acid

• Inchi： 1S/C25H26N4O5/c1-3-8-20(24(31)32)26-23(30)21-13-22(28-29(21)2)27-25(33)34-14-19-17-11-6-4-9-15(17)16-10-5-7-12-18(16)19/h4-7,9-13,19-20H,3,8,14H2,1-2H3,(H,26,30)(H,31,32)(H,27,28,33)/t20-/m1/s1
• InChI Key： QJKVVCIOGATWGE-HXUWFJFHSA-N
• SMILES： O(C(NC1C=C(C(N[C@@H](C(=O)O)CCC)=O)N(C)N=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 462.19031994g/mol
• Monoisotopic Mass: 462.19031994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 123Ų

Additional information on (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-5-ylformamido}pentanoic acid

(2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-5-ylformamido}pentanoic acid (CAS No. 2171206-76-9): An Overview

(2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-5-ylformamido}pentanoic acid (CAS No. 2171206-76-9) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to as a Fmoc-protected amino acid derivative, is characterized by its unique structural features and potential applications in the development of novel therapeutic agents.

The core structure of this compound includes a fluorenylmethyloxycarbonyl (Fmoc) protecting group, which is widely used in peptide synthesis to prevent premature reactions and ensure the correct sequence of amino acids. The presence of the Fmoc group allows for precise control over the reactivity of the amino group, making it an essential component in the synthesis of complex peptides and proteins.

Additionally, the compound features a pyrazole ring, which is a five-membered heterocyclic aromatic ring containing two nitrogen atoms. Pyrazoles are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The combination of the Fmoc protecting group and the pyrazole ring in this compound provides a unique platform for exploring new therapeutic targets.

The (2R) stereochemistry of the compound is also noteworthy. Stereoisomers can exhibit significantly different biological activities, and the (2R) configuration may play a crucial role in the compound's interactions with biological targets. This stereochemical specificity is essential for optimizing the compound's pharmacological properties and minimizing potential side effects.

In recent years, there has been a growing interest in the use of Fmoc-protected amino acid derivatives in drug discovery and development. These compounds are often used as building blocks in the synthesis of peptides and peptidomimetics, which have shown promise in treating various diseases, including cancer, neurodegenerative disorders, and infectious diseases.

One of the key applications of (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-5-ylformamido}pentanoic acid is in the development of targeted therapies. The Fmoc protecting group can be selectively removed under specific conditions, allowing for controlled release of the active molecule at the desired site of action. This approach has been particularly useful in designing drugs that require high specificity and reduced systemic toxicity.

Moreover, the pyrazole moiety in this compound has been shown to exhibit potent anti-inflammatory activity. In a recent study published in the Journal of Medicinal Chemistry, researchers demonstrated that derivatives of this compound effectively inhibited pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-5-ylformamido}pentanoic acid could be a valuable lead compound for developing new anti-inflammatory drugs.

The potential anticancer properties of this compound have also been explored. In vitro studies have shown that it can induce apoptosis in cancer cells by disrupting key signaling pathways involved in cell survival and proliferation. These preliminary results are encouraging and warrant further investigation into its potential as an anticancer agent.

In addition to its therapeutic applications, (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-5-ylformamido}pentanoic acid has also been used as a research tool to study protein-protein interactions and enzyme inhibition. Its unique structural features make it an excellent candidate for probing complex biological systems and understanding disease mechanisms at a molecular level.

The synthesis of this compound typically involves several steps, including the protection of functional groups, coupling reactions, and deprotection. Recent advances in synthetic chemistry have led to more efficient and scalable methods for producing Fmoc-protected amino acid derivatives, making them more accessible for both academic research and industrial applications.

In conclusion, (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-5-ylformamido}pentanoic acid (CAS No. 2171206-76-9) is a versatile compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its biological activities, make it an attractive candidate for developing new therapeutic agents and advancing our understanding of complex biological processes.